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Compound of Interest

Compound Name: Hexamethylbenzene-d18

Cat. No.: B3031523 Get Quote

This technical guide provides an in-depth overview of the chemical properties, synthesis, and

applications of Hexamethylbenzene-d18 (Perdeuterated Hexamethylbenzene), a crucial

isotopically labeled compound for advanced scientific research. This document is intended for

researchers, scientists, and professionals in drug development and related fields.

Core Chemical Properties
Hexamethylbenzene-d18, with the chemical formula C₆(CD₃)₆, is the deuterated analog of

hexamethylbenzene. The substitution of protium with deuterium atoms imparts a higher

molecular weight and distinct spectroscopic properties, making it an invaluable tool in various

analytical and research applications.

Quantitative Data Summary
The key physical and chemical properties of Hexamethylbenzene-d18 are summarized in the

table below, with data for non-deuterated hexamethylbenzene provided for comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3031523?utm_src=pdf-interest
https://www.benchchem.com/product/b3031523?utm_src=pdf-body
https://www.benchchem.com/product/b3031523?utm_src=pdf-body
https://www.benchchem.com/product/b3031523?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3031523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Hexamethylbenzene-d18
Hexamethylbenzene (for
comparison)

Molecular Formula C₆(CD₃)₆[1] C₆(CH₃)₆[2]

Molecular Weight 180.38 g/mol [1] 162.27 g/mol [2]

CAS Number 4342-40-9[1] 87-85-4[2]

Melting Point 165-167 °C[3] 164-166 °C[2]

Boiling Point Not explicitly available 264 °C[2]

Density Not explicitly available 1.063 g/cm³[4]

Appearance
White to off-white

solid/crystalline powder[5]
White crystalline powder[4]

Solubility

Insoluble in water; soluble in

organic solvents like benzene

and ethanol.[4]

Insoluble in water; soluble in

organic solvents including

benzene and ethanol.[4]

Isotopic Purity ≥98 atom % D[3] Not applicable

Synthesis of Hexamethylbenzene-d18
The synthesis of Hexamethylbenzene-d18 can be adapted from established methods for its

non-deuterated counterpart, primarily through the reaction of a phenolic compound with a

deuterated methyl source. A common and effective method involves the use of deuterated

methanol (methanol-d4) in the presence of a catalyst.

Experimental Protocol: Synthesis from Phenol and
Methanol-d4
This protocol is an adaptation of a known procedure for the synthesis of hexamethylbenzene.

[6]

Materials:

Phenol
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Methanol-d4 (CD₃OD)

Activated alumina catalyst

Procedure:

A solution of phenol in methanol-d4 is prepared.

The solution is passed over an activated alumina catalyst heated to a high temperature (e.g.,

530 °C).[6]

The product is collected from the reaction outflow.

The crude product is then purified, typically by recrystallization from a suitable solvent such

as ethanol or benzene, to yield crystalline Hexamethylbenzene-d18.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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